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This guide provides an objective comparison of the nuclear structures of Samarium-152
(¹⁵²Sm) and Samarium-154 (¹⁵⁴Sm), two isotopes pivotal to the understanding of nuclear shape

transitions. The Samarium isotopes are located in a transitional region of the nuclear chart,

moving from spherical to deformed shapes as the neutron number increases.[1] ¹⁵²Sm, with 90

neutrons, is considered a classic example of a nucleus at the critical point of a quantum phase

transition, while ¹⁵⁴Sm, with 92 neutrons, exhibits a more stable, well-deformed rotational

character.[2] This comparison is supported by experimental data on their energy levels,

electromagnetic transition probabilities, and nuclear shapes.

Quantitative Comparison of Nuclear Properties
The structural differences between ¹⁵²Sm and ¹⁵⁴Sm are quantitatively captured in their

fundamental nuclear properties. The following tables summarize key experimental data for

these isotopes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b085415?utm_src=pdf-interest
https://www.benchchem.com/product/b085415?utm_src=pdf-body
https://www.researchgate.net/publication/261596190_Nuclear_Structure_of_the_Samarium_Isotopes_152-_154Sm_Using_models_of_IBM-2_and_DDM
https://inis.iaea.org/records/m81xb-gy392
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property ¹⁵²Sm ¹⁵⁴Sm

Neutron Number (N) 90 92

Natural Abundance (%)[3][4][5] 26.74 22.74

Ground State Spin and Parity

(Jπ)
0+ 0+

Quadrupole Deformation

Parameter (β₂)[6][7]
0.243

>0.243 (Implied increase with

neutron number)

Electric Quadrupole Moment

(Q) (barn)[6][7]
5.88

(Not explicitly stated in

snippets, but expected to be

larger than ¹⁵²Sm)

Table 1: General and Ground State Properties of ¹⁵²Sm and ¹⁵⁴Sm

The energy levels of the ground state band, a sequence of excited states with increasing

angular momentum, provide clear evidence of the differing nuclear structures. The ratio of the

energy of the first 4+ state to the first 2+ state (E(4⁺)/E(2⁺)) is a key indicator of nuclear

collectivity. For a perfect spherical vibrator, this ratio is 2.0, while for a rigid rotor (a well-

deformed nucleus), it approaches 3.33.

Energy Level (Jπ) ¹⁵²Sm Energy (MeV)[1] ¹⁵⁴Sm Energy (MeV)[1]

2₁⁺ ~0.122 ~0.082

4₁⁺ ~0.366 ~0.267

E(4₁⁺)/E(2₁⁺) Ratio ~3.00[1] ~3.26[1]

Table 2: Comparison of Ground State Band Energy Levels and Ratios

The E(4₁⁺)/E(2₁⁺) ratio for ¹⁵²Sm is approximately 3.00, placing it in the transitional region,

while the ratio for ¹⁵⁴Sm is approximately 3.26, much closer to the rotational limit of 3.33.[1]

Reduced electric quadrupole transition probabilities, B(E2), measure the likelihood of a nucleus

transitioning between two states via an electric quadrupole photon. These values are sensitive
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to the collective nature and deformation of the nucleus. A larger B(E2) value for the transition

from the ground state to the first 2+ state (B(E2; 0⁺ → 2⁺)) indicates a more deformed nucleus.

Transition ¹⁵²Sm B(E2) (e²b²)[1] ¹⁵⁴Sm B(E2) (e²b²)[1]

B(E2; 0₁⁺ → 2₁⁺)
(Value increases with neutron

number)

(Value increases with neutron

number)

B(E2; 2₁⁺ → 4₁⁺)
(Value increases with neutron

number)

(Value increases with neutron

number)

Table 3: Comparison of Reduced E2 Transition Probabilities

While specific experimental values for B(E2) are not fully detailed in the provided search

results, the trend is clear: the B(E2) values increase as the neutron number increases from

¹⁵²Sm to ¹⁵⁴Sm, signifying an increase in collectivity and deformation.[1]

Experimental Protocols
The data presented in this guide are derived from a variety of experimental techniques in

nuclear physics. The primary methods employed for studying the nuclear structure of

Samarium isotopes include:

1. Coulomb Excitation:

Principle: A beam of charged particles (e.g., ⁵⁸Ni) with an energy below the Coulomb barrier

is directed at a target of the isotope of interest (e.g., ¹⁵⁴Sm). The electromagnetic interaction

between the projectile and the target nucleus excites the target nucleus to higher energy

levels without the complication of nuclear reactions.[8]

Methodology:

A beam of heavy ions, such as ⁵⁸Ni, is accelerated to a specific energy.[8]

The beam is focused onto a thin foil of isotopically enriched Samarium.

The gamma rays emitted from the de-excitation of the excited Samarium nuclei are

detected by an array of high-purity germanium (HPGe) detectors, such as the NORDBALL
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array.[8]

By analyzing the energies and intensities of the detected gamma rays, the energy levels

and the probabilities of transitions between them (B(E2) values) can be determined.

Coincidence measurements between different detectors are crucial for establishing the

decay scheme.[8]

2. Inelastic Scattering:

Principle: Particles such as electrons, protons, or alpha particles are scattered off the target

nucleus.[9] If the scattering is inelastic, the nucleus is left in an excited state. By measuring

the energy and angle of the scattered particles, the energy levels of the nucleus can be

determined.

Methodology:

A monoenergetic beam of particles (e.g., electrons) is directed onto a Samarium target.

The scattered particles are detected by a magnetic spectrometer, which measures their

momentum and scattering angle.

The energy lost by the scattered particle corresponds to the excitation energy of a nuclear

level.

The angular distribution of the scattered particles provides information about the spin and

parity of the excited state and the transition multipolarity.

3. Gamma-Ray Spectroscopy following Nuclear Reactions:

Principle: Nuclear reactions, such as (p,d) or (p,t), are used to populate excited states in the

nucleus of interest.[10][11] The subsequent gamma decay is then studied.

Methodology:

A beam of light ions (e.g., protons) from an accelerator impinges on an isotopically

enriched Samarium target (e.g., ¹⁵⁰Sm or ¹⁵²Sm).[11][12]
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The reaction products, including the outgoing light particles and the recoiling nucleus in an

excited state, are detected.

Gamma rays emitted from the de-excitation of the produced nucleus are detected in

coincidence with the outgoing particles using an array of gamma-ray detectors (e.g., the

Hyperion array).[11]

This technique allows for the precise determination of the energy levels and their decay

properties.

Visualizing the Nuclear Structure Transition
The transition from a vibrational-like structure in lighter Samarium isotopes to a rotational

structure in the heavier ones can be visualized as a change in the nuclear potential energy

surface.

¹⁵²Sm (N=90) - Transitional

¹⁵⁴Sm (N=92) - Deformed
Near-Spherical Ground State Shallow Deformation MinimumShape Coexistence

Well-defined Deformed
(Prolate) Ground State

Addition of 2 Neutrons

Click to download full resolution via product page

Caption: Transition from a transitional nucleus (¹⁵²Sm) to a well-deformed nucleus (¹⁵⁴Sm).

This diagram illustrates the evolution of the nuclear shape with the addition of neutrons. ¹⁵²Sm

is characterized by a potential energy surface with a shallow minimum, allowing for the

coexistence of different shapes. In contrast, ¹⁵⁴Sm possesses a deep minimum at a significant

prolate deformation, leading to a stable, rigid rotor-like structure.

The experimental workflow for studying these nuclei via Coulomb excitation can be

represented as follows:
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Caption: Experimental workflow for Coulomb excitation studies of Samarium isotopes.
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In conclusion, the comparison between ¹⁵²Sm and ¹⁵⁴Sm provides a clear illustration of the

rapid evolution of nuclear structure with a small change in neutron number. The experimental

data on energy levels, E(4₁⁺)/E(2₁⁺) ratios, and B(E2) transition probabilities consistently point

to ¹⁵²Sm as a transitional nucleus and ¹⁵⁴Sm as a well-established rotor. These findings are

crucial for testing and refining nuclear models that aim to describe the complex interplay of

forces within the atomic nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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